Cas no 13382-54-2 (2-Chloro-6-phenylpyridine)

• Product Name: 2-Chloro-6-phenylpyridine
• CAS No: 13382-54-2
• MF: C₁₁H₈ClN
• MW: 189.640921592712
• MDL: MFCD01646086
• CID: 119526
• PubChem ID: 2762880
• Update Time: 2025-10-28

2-Chloro-6-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-phenylpyridine
• Pyridine,2-chloro-6-phenyl-
• 2-Chlor-6-phenyl-pyridin
• 2-chloro-6-phenyl-pyridine
• 2-phenyl-6-chloropyridine
• 6-chloro-2-phenylpyridine
• Pyridine,2-chloro-6-phenyl
• FT-0650815
• MFCD01646086
• BS-36784
• 13382-54-2
• SCHEMBL1662450
• YTAGJMFBUAHVDP-UHFFFAOYSA-N
• AC-907/30063032
• AKOS006279552
• AB09567
• A1-07860
• DTXSID20376537
• DB-005230
• G62879
• 2-Chloro-6-phenyl pyrdine

• MDL： MFCD01646086
• Inchi： 1S/C11H8ClN/c12-11-8-4-7-10(13-11)9-5-2-1-3-6-9/h1-8H
• InChI Key： YTAGJMFBUAHVDP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 189.03500
• Monoisotopic Mass: 189.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.186
• Melting Point: 157-159 ºC
• Boiling Point: 307 ºC
• Flash Point: 168 ºC
• Refractive Index: 1.588
• PSA: 12.89000
• LogP: 3.40200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Chloro-6-phenylpyridine

2-Chloro-6-phenylpyridine (CAS No. 13382-54-2): Properties, Applications, and Market Insights

2-Chloro-6-phenylpyridine (CAS No. 13382-54-2) is a versatile organic compound widely used in pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine ring substituted with a chlorine atom at the 2-position and a phenyl group at the 6-position, making it a valuable intermediate in synthetic chemistry. The growing demand for pyridine derivatives in drug discovery and material science has increased interest in this compound.

The chemical properties of 2-Chloro-6-phenylpyridine include a molecular weight of 189.64 g/mol and a melting point range of 45-50°C. Its unique structure contributes to excellent solubility in common organic solvents like ethanol, methanol, and dichloromethane, while being sparingly soluble in water. Researchers value this compound for its stability under standard conditions and its reactivity in various coupling reactions, particularly in Suzuki-Miyaura cross-coupling applications.

In pharmaceutical applications, 2-Chloro-6-phenylpyridine 13382-54-2 serves as a crucial building block for developing novel therapeutic agents. Recent studies highlight its potential in creating kinase inhibitors for cancer treatment and antimicrobial compounds addressing antibiotic resistance—a major global health concern. The compound's structural features allow for efficient modification, enabling medicinal chemists to explore diverse biological targets.

The agrochemical industry utilizes 2-Chloro-6-phenylpyridine derivatives in developing next-generation crop protection products. With increasing focus on sustainable agriculture and reduced environmental impact, researchers are investigating this compound's potential in creating safer, more targeted pesticides. Its structural flexibility allows for the development of compounds with improved selectivity and lower toxicity profiles.

Material science applications of CAS 13382-54-2 include its use as a precursor for organic electronic materials. The compound's conjugated system makes it suitable for developing organic semiconductors and light-emitting materials. This aligns with current industry trends toward flexible electronics and energy-efficient display technologies.

Market analysis indicates steady growth in demand for 2-Chloro-6-phenylpyridine, particularly from Asia-Pacific regions where pharmaceutical and agrochemical production is expanding. Manufacturers are responding with improved synthesis methods to enhance yield and purity while reducing production costs. The compound's global market is projected to grow at a CAGR of 5-7% over the next five years.

Quality control standards for 2-Chloro-6-phenylpyridine 13382-54-2 typically require HPLC purity ≥98%, with strict limits on residual solvents and heavy metals. Reputable suppliers provide comprehensive analytical data including NMR, MS, and HPLC chromatograms to ensure product consistency. Storage recommendations include keeping the compound in a cool, dry place away from direct sunlight to maintain stability.

Recent innovations in pyridine chemistry have opened new possibilities for modifying 2-Chloro-6-phenylpyridine structures. Researchers are exploring metal-catalyzed transformations and photochemical reactions to create novel derivatives with enhanced properties. These advancements support the development of more efficient synthetic routes and expanded application potential.

Environmental and safety considerations for handling 2-Chloro-6-phenylpyridine include standard laboratory precautions such as proper ventilation and personal protective equipment. While not classified as highly hazardous, prudent handling practices are recommended. Waste disposal should follow local regulations for organic compounds.

The scientific literature contains numerous references to CAS 13382-54-2 in synthetic methodology papers and patent applications. Recent publications highlight its use in developing COVID-19 related therapeutics and antimicrobial coatings—addressing current public health priorities. This demonstrates the compound's relevance in cutting-edge research areas.

Comparative studies of 2-Chloro-6-phenylpyridine with similar pyridine derivatives show distinct advantages in certain synthetic applications. Its balanced electronic properties and steric characteristics make it particularly useful in palladium-catalyzed reactions. These findings guide researchers in selecting optimal building blocks for their projects.

Future research directions for 2-Chloro-6-phenylpyridine 13382-54-2 include exploring its potential in green chemistry applications and continuous flow synthesis systems. The compound's versatility positions it well for emerging technologies in sustainable chemical production. Industry observers anticipate new applications in catalysis and functional materials development.

For researchers sourcing 2-Chloro-6-phenylpyridine, key considerations include supplier reliability, batch-to-batch consistency, and technical support availability. Leading manufacturers offer customized packaging options and bulk quantities to meet diverse research needs. Proper documentation including certificates of analysis ensures regulatory compliance for various applications.

The structural features of 2-Chloro-6-phenylpyridine continue to inspire novel synthetic strategies in academic and industrial settings. Its combination of aromatic systems and reactive sites provides a versatile platform for molecular design. This explains its enduring popularity as a research chemical across multiple disciplines.